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Compound of Interest

Compound Name: PK44 phosphate

Cat. No.: B15574209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PK44 phosphate is a potent and highly selective inhibitor of dipeptidyl peptidase-4 (DPP-IV),

with an IC50 of 15.8 nM.[1][2] Its selectivity for DPP-IV is over 1000-fold greater than for the

related proteases DPP-8 and DPP-9.[1] This compound has demonstrated the ability to

improve glucose tolerance in animal models, indicating its potential in the research and

development of treatments for type 2 diabetes.[1] Proper preparation of stock solutions is the

first critical step in ensuring the accuracy and reproducibility of in vitro and in vivo experimental

results. These application notes provide detailed protocols for the preparation, storage, and

handling of PK44 phosphate stock solutions.

Physicochemical and Biological Properties
A clear understanding of the properties of PK44 phosphate is essential for its effective use in

research.
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Property Value Source(s)

Molecular Weight 527.34 g/mol [1][3]

Formula C₁₇H₁₆F₅N₇O·H₃PO₄ [1][3]

Appearance Powder [3]

Purity ≥98% [1][3]

Solubility
Soluble to 100 mM in water

and 100 mM in DMSO
[1]

Biological Activity

Potent inhibitor of dipeptidyl

peptidase IV (DPP-IV) (IC₅₀ =

15.8 nM)

[1][2]

Storage (Solid) Store at -20°C [1][4]

Storage (Solution)
Store in aliquots at -20°C for

up to 6 months
[4]

Experimental Protocols
Materials

PK44 phosphate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, deionized or Milli-Q water

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM PK44 Phosphate Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of PK44 phosphate
in DMSO.

Pre-handling Preparation: Before opening, gently tap the vial of PK44 phosphate on a hard

surface to ensure all the powder is at the bottom. For quantities less than 10 mg, it is

recommended to add the solvent directly to the vial.

Weighing the Compound:

On a calibrated analytical balance, tare a sterile 1.5 mL microcentrifuge tube.

Carefully weigh out 5.27 mg of PK44 phosphate powder and transfer it to the tared

microcentrifuge tube.

Dissolving the Compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the PK44
phosphate powder.

Close the tube tightly and vortex for 1-2 minutes until the compound is completely

dissolved. A clear solution should be observed. Gentle warming in a 37°C water bath can

be used to aid dissolution if necessary, but be mindful of the compound's temperature

sensitivity.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock

solution.

Dispense the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.
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Store the aliquots at -20°C, protected from light. Under these conditions, the stock solution

is expected to be stable for up to six months.

Protocol for Preparing an Aqueous Working Solution
For many cell-based assays, it is necessary to further dilute the DMSO stock solution into an

aqueous buffer. It is important to keep the final DMSO concentration in the assay below 0.5%

to avoid solvent-induced cytotoxicity.

Thawing the Stock Solution:

Remove one aliquot of the 10 mM PK44 phosphate DMSO stock solution from the -20°C

freezer.

Allow it to thaw completely at room temperature.

Serial Dilution (in DMSO):

If a very low final concentration is required, perform initial serial dilutions in DMSO before

diluting in an aqueous buffer. This helps to prevent precipitation of the compound.

Final Dilution (in Aqueous Buffer):

Add the desired volume of the DMSO stock (or diluted DMSO solution) to your pre-

warmed aqueous experimental buffer (e.g., cell culture medium, PBS).

Mix thoroughly by gentle pipetting or vortexing.

Important: Observe the solution for any signs of precipitation. If precipitation occurs,

consider lowering the final concentration or slightly increasing the DMSO percentage

(while staying within the tolerated limit for your specific experiment).

Visualizations
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Preparation of 10 mM PK44 Phosphate Stock Solution

Pre-handling:
Tap vial to settle powder

Weighing:
5.27 mg of PK44 Phosphate

1

Dissolution:
Add 1 mL of DMSO

2

Mixing:
Vortex until fully dissolved

3

Aliquoting:
Dispense into smaller volumes

4

Storage:
Store at -20°C, protected from light

5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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